Cas no 78-69-3 (3,7-dimethyloctan-3-ol)

• Product Name: 3,7-dimethyloctan-3-ol
• CAS No: 78-69-3
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00004482
• CID: 34125
• PubChem ID: 6548
• Update Time: 2026-05-14

3,7-dimethyloctan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyloctan-3-ol
• 3,7-Dimethyl-3-octanol
• Tetrahydrolinalool
• TETRAHYDROLINALOOL(AS)
• (+/-)-tetrahydrolinalool
• 1-bromo-3-hydroxy-3,7-dimethyloctan
• 2,6-Dimethyl-6-octanol
• 3,7-dimethyl-3-octano
• 3,7-Dimethyloctanol-3
• 3-OH-3,7-dimethyloctane
• AcetobroMo-α-D-glucose
• FEMA 3060
• Linalool tetrahydride
• Tetrahydrolimalool
• tetrahydrolinalol
• 3-Octanol, 3,7-dimethyl-
• FEMA No. 3060
• (1)-3,7-Dimethyloctan-3-ol
• DLHQZZUEERVIGQ-UHFFFAOYSA-N
• DSSTox_CID_9110
• DSSTox_RID_78670
• DSSTox_GSID_29110
• TETRAHYDRO LINALOOL
• Tetrahydrol Linalool
• NSC128151
• 3-Octanol,7-dimethyl-
• 3,7-dimethyloctan-3-ol

• MDL： MFCD00004482
• Inchi： 1S/C10H22O/c1-5-10(4,11)8-6-7-9(2)3/h9,11H,5-8H2,1-4H3
• InChI Key： DLHQZZUEERVIGQ-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid with a more pleasant floral aroma than linalool.
• Density: 0.826 g/mL at 25 °C(lit.)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 196°C
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.434(lit.)
• PSA: 20.23000
• LogP: 2.97370
• FEMA: 3060 | TETRAHYDROLINALOOL
• Solubility: Insoluble in water, soluble in ethanol, ether and other organic solvents

3,7-dimethyloctan-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： R36/38
• Safety Instruction： S26-S36-S37/39
• RTECS：RH0905000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Risk Phrases：R36/38
• Packing Group：I; II; III
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether